Cas no 35229-86-8 (Ethyl 2-Chloro-2-{2-2-(trifluoromethyl)phenylhydrazin-1-ylidene}acetate)

• Product Name: Ethyl 2-Chloro-2-{2-2-(trifluoromethyl)phenylhydrazin-1-ylidene}acetate
• CAS No: 35229-86-8
• MF: C₁₁H₁₀ClF₃N₂O₂
• MW: 294.657512187958
• CID: 1468668
• PubChem ID: 9578060
• Update Time: 2025-05-19

Ethyl 2-Chloro-2-{2-2-(trifluoromethyl)phenylhydrazin-1-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-chloro{2-[2-(trifluoromethyl)phenyl]hydrazinylidene}ethanoate
• ethyl 2-chloro-2-[[2-(trifluoromethyl)phenyl]hydrazinylidene]acetate
• CS-0233225
• Ethyl (2Z)-2-chloro-2-[[2-(trifluoromethyl)phenyl]hydrazinylidene]acetate
• (E)-Ethyl 2-chloro-2-(2-(2-(trifluoromethyl)phenyl)hydrazono)acetate
• Ethyl (2E)-2-chloro-2-((2-(trifluoromethyl)phenyl)hydrazinylidene)acetate
• 35229-86-8
• ethyl 2-chloro-2-{2-[2-(trifluoromethyl)phenyl]hydrazin-1-ylidene}acetate
• EN300-131865
• Ethyl 2-Chloro-2-{2-2-(trifluoromethyl)phenylhydrazin-1-ylidene}acetate

• Inchi： 1S/C11H10ClF3N2O2/c1-2-19-10(18)9(12)17-16-8-6-4-3-5-7(8)11(13,14)15/h3-6,16H,2H2,1H3/b17-9-
• InChI Key： KOTWSMZTIFTQHU-MFOYZWKCSA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 294.0384
• Monoisotopic Mass: 294.03829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.358
• Boiling Point: 316.548°C at 760 mmHg
• Flash Point: 145.243°C
• Refractive Index: 1.498
• PSA: 50.69